Cas no 1169526-67-3 (ammonificin B)

ammonificin B structure
ammonificin B structure
Product Name:ammonificin B
CAS No:1169526-67-3
MF:C23H21Br2NO5
MW:551.224545240402
CID:2002273
PubChem ID:44178861
Update Time:2025-04-21

ammonificin B Chemical and Physical Properties

Names and Identifiers

    • ammonificin B
    • (-)-Ammonificin B
    • (3S,4S)-8-[(1R)-2-amino-1-hydroxyethyl]-4-(3,4-dibromophenyl)-3-(3-hydroxyphenoxy)-3,4-dihydro-2H-chromen-5-ol
    • (3S,4S)-8-((1R)-2-amino-1-hydroxyethyl)-4-(3,4-dibromophenyl)-3-(3-hydroxyphenoxy)-3,4-dihydro-2H-chromen-5-ol
    • CHEBI:210577
    • 1169526-67-3
    • Inchi: 1S/C23H21Br2NO5/c24-16-6-4-12(8-17(16)25)21-20(31-14-3-1-2-13(27)9-14)11-30-23-15(19(29)10-26)5-7-18(28)22(21)23/h1-9,19-21,27-29H,10-11,26H2
    • InChI Key: RXHDLZKGVZUGQS-UHFFFAOYSA-N
    • SMILES: NCC(C1C2=C(C(C3C=C(Br)C(Br)=CC=3)C(OC3C=C(O)C=CC=3)CO2)C(O)=CC=1)O

Computed Properties

  • Exact Mass: 550.97660Da
  • Monoisotopic Mass: 548.97865Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 586
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.794
  • Topological Polar Surface Area: 105Ų
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